Cas no 2306268-73-3 (5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride)

5-Oxa-2-azaspiro[3.4]octan-8-one hydrochloride is a spirocyclic compound featuring a fused oxazole and azetidine ring system, offering a rigid, three-dimensional scaffold for medicinal chemistry applications. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. Its unique spirocyclic structure provides conformational constraint, which can improve binding affinity and selectivity in drug discovery. The presence of both nitrogen and oxygen heteroatoms allows for versatile functionalization, making it a valuable intermediate in the synthesis of bioactive molecules. This compound is particularly useful in the development of protease inhibitors, GPCR modulators, and other small-molecule therapeutics requiring constrained geometries.

5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride structure

2306268-73-3 structure

Product Name:5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride

CAS No:2306268-73-3

MF:C₆H₁₀ClNO₂

MW:163.602100849152

CID:5268507

Update Time:2026-03-09

5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-Oxa-2-azaspiro[3.4]octan-8-one, hydrochloride (1:1)
- 5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride
- Inchi： 1S/C6H9NO2.ClH/c8-5-1-2-9-6(5)3-7-4-6;/h7H,1-4H2;1H
- InChI Key： MFJIBLBFEBAGHC-UHFFFAOYSA-N
- SMILES： O=C1CCOC21CNC2.Cl

5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1573565-1g	5-Oxa-2-azaspiro[3.4]Octan-8-one hydrochloride	2306268-73-3	98%	1g	￥8322	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-100MG	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	100MG	￥ 963.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-250MG	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	250MG	￥ 1,537.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-500MG	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	500MG	￥ 2,560.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-1G	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	1g	￥ 3,841.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-5G	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	5g	￥ 11,523.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-10G	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	10g	￥ 19,206.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-100mg	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	100mg	￥963.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-250mg	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	250mg	￥1538.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL027-1-500mg	5-oxa-2-azaspiro[3.4]octan-8-one;hydrochloride	2306268-73-3	95%	500mg	￥2561.0	2024-04-22